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Compound of Interest

Compound Name: 3,5-Dimethoxybenzoic Acid

Cat. No.: B044328

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties and
stability of 3,5-Dimethoxybenzoic Acid (DMBA). The information contained herein is intended
to be a valuable resource for researchers, scientists, and professionals involved in drug
development and other chemical synthesis applications where a thorough understanding of the
energetic and stability characteristics of this compound is crucial.

Core Thermochemical Data

The following table summarizes the key thermochemical properties of 3,5-Dimethoxybenzoic
Acid. These values are essential for understanding the energy landscape of the molecule and
for performing accurate thermodynamic calculations in reaction and process design.
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Thermochemic
Symbol
al Property

Value

Units

Reference

Standard Solid
Enthalpy of AcH°solid

Combustion

-4246.70 + 0.90

kJ/mol

[1]

Solid Phase
Enthalpy of AfH°solid

Formation

-724.00 +1.50

kJ/mol

[1](2]

Enthalpy of
) by AfusH®
Fusion

20.39

kJ/mol

[2]

Enthalpy of
T AsubH®
Sublimation

127.1+0.6

kJ/mol

[3]

Ideal Gas Heat
) Cp,gas
Capacity

(Calculated)

J/mol-K

[2]

Standard Gibbs
Free Energy of AfG®

Formation

-357.69

kJ/mol

[2]

Enthalpy of
Formation at
Standard

Conditions (gas)

AfH°gas

-544.75

kJ/mol

[2]

Physical Properties and Stability

Beyond its thermochemical characteristics, the physical properties and stability of 3,5-

Dimethoxybenzoic Acid are critical for its handling, storage, and application.
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Physical Property Value Units Reference
Molecular Formula CoH1004 [1]

Molecular Weight 182.17 g/mol [2]

Melting Point 178-180 °C [41[5]

White to off-white
Appearance , [4]
crystalline powder

Density ~1.214 g/lcm? [4]

Stability:

3,5-Dimethoxybenzoic Acid is stable under normal temperatures and pressures.[4] For
optimal preservation, it should be stored in tightly closed containers in a cool, dry, and well-
ventilated area, away from incompatible substances.[4] While specific thermal decomposition
data is not extensively available, thermogravimetric analysis (TGA) would be the standard
method to determine its decomposition profile.

Experimental Protocols

The determination of the thermochemical properties of 3,5-Dimethoxybenzoic Acid relies on
precise calorimetric and analytical techniques. The following sections detail the generalized
experimental methodologies for the key parameters.

Determination of Enthalpy of Combustion via Static
Bomb Calorimetry

The standard enthalpy of combustion is determined using a static bomb calorimeter. This
technique measures the heat released when a substance is completely burned in a constant-
volume container filled with excess oxygen.

Methodology:

o Sample Preparation: A pellet of known mass (typically 0.5 - 1.0 g) of high-purity 3,5-
Dimethoxybenzoic Acid is prepared.
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Bomb Assembly: The pellet is placed in a crucible within the bomb. A known length of fuse
wire is connected to the electrodes, with the wire in contact with the sample. A small, known
amount of distilled water (typically 1 mL) is added to the bomb to ensure that the water
formed during combustion is in the liquid state.

Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately
30 atm.

Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's
insulated bucket. The system is allowed to reach thermal equilibrium.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The
temperature of the water in the calorimeter is recorded at regular intervals before, during,
and after combustion to determine the temperature rise.

Calibration: The energy equivalent of the calorimeter is determined by combusting a
standard reference material with a known heat of combustion, such as benzoic acid.

Calculation: The heat of combustion of the sample is calculated from the corrected
temperature rise and the energy equivalent of the calorimeter, with corrections made for the
heat of formation of nitric acid from residual nitrogen and the heat of combustion of the fuse

wire.

Determination of Enthalpy of Sublimation via Knudsen
Effusion Method

The enthalpy of sublimation, the energy required for a substance to transition from a solid to a
gaseous state, can be determined from vapor pressure measurements at different
temperatures using the Knudsen effusion method.

Methodology:

» Sample Preparation: A small amount of 3,5-Dimethoxybenzoic Acid is placed in a Knudsen
cell, which is a small container with a precisely dimensioned orifice.

e Vacuum System: The Knudsen cell is placed in a high-vacuum chamber.
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Temperature Control: The temperature of the cell is precisely controlled and varied over a
range.

Mass Loss Measurement: The rate of mass loss of the sample due to effusion of the vapor
through the orifice is measured at each temperature.

Vapor Pressure Calculation: The vapor pressure at each temperature is calculated from the
rate of mass loss using the Knudsen equation.

Clausius-Clapeyron Plot: The natural logarithm of the vapor pressure is plotted against the
reciprocal of the absolute temperature (1/T).

Enthalpy of Sublimation Calculation: The enthalpy of sublimation is determined from the
slope of the Clausius-Clapeyron plot (slope = -AsubH°/R, where R is the ideal gas constant).

Determination of Enthalpy of Fusion via Differential
Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. It is a common method for determining the enthalpy of

fusion.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 2-10 mg) of 3,5-
Dimethoxybenzoic Acid is hermetically sealed in an aluminum pan. An empty sealed pan is
used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific heating rate (e.g., 10 °C/min) under a controlled
atmosphere (typically an inert gas like nitrogen).

Heating Cycle: The sample and reference are heated at a constant rate. The DSC instrument
measures the differential heat flow between the sample and the reference.
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+ Data Analysis: An endothermic peak is observed on the DSC thermogram, corresponding to
the melting of the sample. The area under this peak is integrated to determine the heat of

fusion.

« Calibration: The instrument is calibrated for temperature and enthalpy using certified
reference materials with known melting points and enthalpies of fusion, such as indium.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental and data analysis
processes for determining the key thermochemical properties of 3,5-Dimethoxybenzoic Acid.
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General workflow for determining key thermochemical properties.
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Workflow for assessing the thermal stability of 3,5-Dimethoxybenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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